Propanoic acid, 2,2-dimethyl-, phenylmethyl ester
Cat. No. B1202087
M. Wt: 192.25 g/mol
InChI Key: QCFKLVCBTZKWGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04206310
Procedure details
To a suspended toluene (2 ml) solution of 2-chloro-1-methylpyridinium iodide (306 mg, 1.2 mmol) was added a mixture of benzyl alcohol (108 mg, 1.0 mmol), pivalic acid (102 mg, 1.0 mmol) and tri-n-butylamine (444 mg, 2.4 mmol) in toluene (2 ml), and the resulting mixture was refluxed for 3 hours. After evaporation of the solvent, the residue was separated by silica gel column chromatography, and benzyl pivalate was isolated in 62% yield.
Name
Yield
62%
Identifiers
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REACTION_CXSMILES
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[I-].ClC1C=CC=C[N+]=1C.[CH2:10]([OH:17])[C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1.[C:18](O)(=[O:23])[C:19]([CH3:22])([CH3:21])[CH3:20].C(N(CCCC)CCCC)CCC>C1(C)C=CC=CC=1>[C:18]([O:17][CH2:10][C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1)(=[O:23])[C:19]([CH3:22])([CH3:21])[CH3:20] |f:0.1|
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Inputs
Step One
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Name
|
|
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Quantity
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108 mg
|
|
Type
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reactant
|
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Smiles
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C(C1=CC=CC=C1)O
|
|
Name
|
|
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Quantity
|
102 mg
|
|
Type
|
reactant
|
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Smiles
|
C(C(C)(C)C)(=O)O
|
|
Name
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|
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Quantity
|
444 mg
|
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Type
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reactant
|
|
Smiles
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C(CCC)N(CCCC)CCCC
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|
Name
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|
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Quantity
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2 mL
|
|
Type
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solvent
|
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Smiles
|
C1(=CC=CC=C1)C
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Step Two
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Name
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|
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Quantity
|
306 mg
|
|
Type
|
reactant
|
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Smiles
|
[I-].ClC1=[N+](C=CC=C1)C
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|
Name
|
|
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Quantity
|
2 mL
|
|
Type
|
solvent
|
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Other
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Conditions are dynamic
|
1
|
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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the resulting mixture was refluxed for 3 hours
|
|
Duration
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3 h
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
After evaporation of the solvent
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the residue was separated by silica gel column chromatography
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Outcomes
Product
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Name
|
|
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Type
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product
|
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Smiles
|
C(C(C)(C)C)(=O)OCC1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 62% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
